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2-Methylpropyl 7-(3,4-dimethoxyphenyl)-2-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate 2-Methylpropyl 7-(3,4-dimethoxyphenyl)-2-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 332924-02-4
VCID: VC0418825
InChI: InChI=1S/C30H35NO5S/c1-17(2)16-36-30(33)27-18(3)31-23-13-21(20-9-12-25(34-4)26(15-20)35-5)14-24(32)29(23)28(27)19-7-10-22(37-6)11-8-19/h7-12,15,17,21,28,31H,13-14,16H2,1-6H3
SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)SC)C(=O)OCC(C)C
Molecular Formula: C30H35NO5S
Molecular Weight: 521.7g/mol

2-Methylpropyl 7-(3,4-dimethoxyphenyl)-2-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate

CAS No.: 332924-02-4

Main Products

VCID: VC0418825

Molecular Formula: C30H35NO5S

Molecular Weight: 521.7g/mol

2-Methylpropyl 7-(3,4-dimethoxyphenyl)-2-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate - 332924-02-4

CAS No. 332924-02-4
Product Name 2-Methylpropyl 7-(3,4-dimethoxyphenyl)-2-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
Molecular Formula C30H35NO5S
Molecular Weight 521.7g/mol
IUPAC Name 2-methylpropyl 7-(3,4-dimethoxyphenyl)-2-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
Standard InChI InChI=1S/C30H35NO5S/c1-17(2)16-36-30(33)27-18(3)31-23-13-21(20-9-12-25(34-4)26(15-20)35-5)14-24(32)29(23)28(27)19-7-10-22(37-6)11-8-19/h7-12,15,17,21,28,31H,13-14,16H2,1-6H3
Standard InChIKey LIHMQVYGQWLRBT-UHFFFAOYSA-N
SMILES CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)SC)C(=O)OCC(C)C
Canonical SMILES CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)SC)C(=O)OCC(C)C
PubChem Compound 3135301
Last Modified Nov 11 2021
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